Cas no 140189-50-0 (3,5-Octanedione, 7-methoxy-)
3,5-Octanedione, 7-methoxy- structure
Product Name:3,5-Octanedione, 7-methoxy-
CAS No:140189-50-0
MF:C9H16O3
MW:172.221543312073
CID:1284414
Update Time:2024-08-03
3,5-Octanedione, 7-methoxy- Chemical and Physical Properties
Names and Identifiers
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- 3,5-Octanedione, 7-methoxy-
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- Inchi: 1S/C9H16O3/c1-4-8(10)6-9(11)5-7(2)12-3/h7H,4-6H2,1-3H3
- InChI Key: CRSNGJHVFHVBJV-UHFFFAOYSA-N
- SMILES: CCC(=O)CC(=O)CC(OC)C
Computed Properties
- Exact Mass: 172.10998
Experimental Properties
- Density: 0.967±0.06 g/cm3(Predicted)
- Boiling Point: 246.2±15.0 °C(Predicted)
- PSA: 43.37
- pka: 9.15±0.10(Predicted)
3,5-Octanedione, 7-methoxy- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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